Cas no 1311279-37-4 (Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine)

• Product Name: Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine
• CAS No: 1311279-37-4
• MF: C₂₀H₂₅F₃N₄
• MW: 378.434514760971
• MDL: MFCD19981270
• CID: 4693733
• Update Time: 2025-05-21

Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine
• dimethyl {6-[4-(4-methylpiperazin-1-ylmethyl)phenyl]-4-trifluoromethylpyridin-2-yl}amine

• MDL： MFCD19981270
• Inchi： 1S/C20H25F3N4/c1-25(2)19-13-17(20(21,22)23)12-18(24-19)16-6-4-15(5-7-16)14-27-10-8-26(3)9-11-27/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key： VCYPZILDYIIXRW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N(C)C)N=C(C=1)C1C=CC(=CC=1)CN1CCN(C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 455
• Topological Polar Surface Area: 22.6

Additional information on Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine

Research Brief on Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine (CAS: 1311279-37-4)

Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine (CAS: 1311279-37-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a kinase inhibitor, particularly in the context of cancer therapy. The compound's unique structural features, including the trifluoromethyl group and the piperazine moiety, contribute to its bioactivity and selectivity against specific kinase targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on a range of kinases, including those implicated in tumor growth and metastasis. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions and mechanism of action. Results indicated that the compound exhibits potent inhibition of several key kinases, with IC50 values in the low nanomolar range, suggesting its potential as a lead compound for further drug development.

Further research has explored the pharmacokinetic properties of Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine. A preclinical study conducted in murine models demonstrated favorable absorption and distribution profiles, with the compound achieving therapeutic concentrations in target tissues. However, challenges related to metabolic stability and clearance were noted, prompting ongoing efforts to optimize the compound's structure for improved drug-like properties.

In addition to its kinase inhibitory activity, recent findings have highlighted the compound's potential in modulating other biological pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its interaction with certain G-protein-coupled receptors (GPCRs), opening new avenues for research in neurological and inflammatory diseases. These findings underscore the versatility of Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine as a multifunctional pharmacophore.

Despite these promising results, further studies are needed to address the compound's toxicity profile and off-target effects. Current research is focused on synthesizing analogs with enhanced selectivity and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of developing novel therapeutics for oncology and other disease areas.

In conclusion, Dimethyl-{6-[4-(4-methyl-piperazin-1-ylmethyl)-phenyl]-4-trifluoromethyl-pyridin-2-yl}-amine represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural attributes and broad biological activity make it a valuable candidate for further investigation, with the potential to yield impactful clinical applications in the near future.